Cas no 2248411-82-5 (3,5-Dichloro-4-(difluoromethyl)benzoic acid)

• Product Name: 3,5-Dichloro-4-(difluoromethyl)benzoic acid
• CAS No: 2248411-82-5
• MF: C₈H₄Cl₂F₂O₂
• MW: 241.018967628479
• CID: 6291320
• PubChem ID: 137941285
• Update Time: 2025-05-22

3,5-Dichloro-4-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(difluoromethyl)benzoic acid
• EN300-6510348
• 2248411-82-5

• Inchi： 1S/C8H4Cl2F2O2/c9-4-1-3(8(13)14)2-5(10)6(4)7(11)12/h1-2,7H,(H,13,14)
• InChI Key： LJPNTAZLBBNOHW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1C(F)F)Cl

Computed Properties

• Exact Mass: 239.9556411g/mol
• Monoisotopic Mass: 239.9556411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,5-Dichloro-4-(difluoromethyl)benzoic acid

3,5-Dichloro-4-(difluoromethyl)benzoic Acid: A Comprehensive Overview

The compound 3,5-Dichloro-4-(difluoromethyl)benzoic Acid (CAS No. 2248411-82-5) is a significant organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine atoms at the 3 and 5 positions and a difluoromethyl group at the 4 position. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the potential of 3,5-Dichloro-4-(difluoromethyl)benzoic Acid in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for medicinal chemistry applications.

In terms of synthesis, 3,5-Dichloro-4-(difluoromethyl)benzoic Acid can be prepared through a variety of methods, including electrophilic aromatic substitution and coupling reactions. One notable approach involves the Friedel-Crafts acylation reaction, where the benzoic acid derivative is formed by reacting chlorobenzene derivatives with appropriate acylating agents. The use of difluoromethylation reagents has also been explored to introduce the difluoromethyl group at the 4 position.

The physical properties of 3,5-Dichloro-4-(difluoromethyl)benzoic Acid are well-documented. It is a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions and analytical techniques.

One of the most promising areas of research involving 3,5-Dichloro-4-(difluoromethyl)benzoic Acid is its application in materials science. Scientists have investigated its potential as a building block for advanced materials such as polymers and coordination compounds. For instance, its ability to form hydrogen bonds has been leveraged to create self-assembled monolayers with unique mechanical and electronic properties.

Moreover, 3,5-Dichloro-4-(difluoromethyl)benzoic Acid has shown potential in environmental chemistry. Studies have demonstrated its effectiveness as a chelating agent for heavy metals, offering a sustainable solution for water purification applications. Its ability to form stable complexes with metal ions makes it a valuable tool in remediation technologies.

In conclusion, 3,5-Dichloro-4-(difluoromethyl)benzoic Acid (CAS No. 2248411-82-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an essential molecule for both academic research and industrial innovation. As ongoing studies continue to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an even more significant role in the advancement of science and technology.